Cas no 1070879-66-1 (4-bromo-7,8-dichloro-2-methylquinoline)
1070879-66-1 structure
Product Name:4-bromo-7,8-dichloro-2-methylquinoline
CAS No:1070879-66-1
MF:C10H6BrCl2N
MW:290.971339702606
CID:1182707
PubChem ID:39346159
Update Time:2025-04-20
4-bromo-7,8-dichloro-2-methylquinoline Chemical and Physical Properties
Names and Identifiers
-
- 4-bromo-7,8-dichloro-2-methylquinoline
- CTK4A4995
- ZINC32099883
- AG-D-21992
- CTK4A4995; ZINC32099883; AG-D-21992;
- 1070879-66-1
- MFCD11505151
- AKOS022889609
- DTXSID80653715
-
- Inchi: 1S/C10H6BrCl2N/c1-5-4-7(11)6-2-3-8(12)9(13)10(6)14-5/h2-4H,1H3
- InChI Key: QDHVQUUNDXXKDB-UHFFFAOYSA-N
- SMILES: BrC1C=C(C)N=C2C(=C(C=CC2=1)Cl)Cl
Computed Properties
- Exact Mass: 288.90600
- Monoisotopic Mass: 288.90607g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 12.9Ų
Experimental Properties
- PSA: 12.89000
- LogP: 4.61250
4-bromo-7,8-dichloro-2-methylquinoline Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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